N-(3-chloro-4-ethoxybenzyl)-3-(1H-imidazol-1-yl)propan-1-amine dihydrochloride

• IUPAC Name: N-[(3-chloro-4-ethoxyphenyl)methyl]-3-imidazol-1-ylpropan-1-amine;dihydrochloride
• InChI: InChI=1S/C15H20ClN3O.2ClH/c1-2-20-15-5-4-13(10-14(15)16)11-17-6-3-8-19-9-7-18-12-19;;/h4-5,7,9-10,12,17H,2-3,6,8,11H2,1H3;2*1H
• InChI Key: XPYLASLLWGSSTR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CNCCCN2C=CN=C2)Cl.Cl.Cl
• Molecular Formula: C15H22Cl3N3O
• Molecular Weight: 366.7 g/mol

Description

N-(3-chloro-4-ethoxybenzyl)-3-(1H-imidazol-1-yl)propan-1-amine dihydrochloride, also known as CEIBA, is a chemical compound that has been widely used in scientific research. It is a selective agonist for the imidazoline I2 receptor, which has been linked to various physiological and pathological processes.

Mechanism of Action

N-(3-chloro-4-ethoxybenzyl)-3-(1H-imidazol-1-yl)propan-1-amine dihydrochloride exerts its pharmacological effects by selectively activating the imidazoline I2 receptor. This receptor is involved in the regulation of various physiological processes, including blood pressure, glucose metabolism, and neurotransmitter release. Activation of the imidazoline I2 receptor by N-(3-chloro-4-ethoxybenzyl)-3-(1H-imidazol-1-yl)propan-1-amine dihydrochloride leads to the modulation of these processes, resulting in its therapeutic effects.
Biochemical and Physiological Effects:
N-(3-chloro-4-ethoxybenzyl)-3-(1H-imidazol-1-yl)propan-1-amine dihydrochloride has been shown to have various biochemical and physiological effects, including the reduction of blood pressure, improvement of glucose metabolism, and enhancement of cognitive function. It has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-chloro-4-ethoxybenzyl)-3-(1H-imidazol-1-yl)propan-1-amine dihydrochloride in lab experiments is its selectivity for the imidazoline I2 receptor, which allows for the specific modulation of this receptor without affecting other receptors. However, N-(3-chloro-4-ethoxybenzyl)-3-(1H-imidazol-1-yl)propan-1-amine dihydrochloride has limited solubility in water, which may pose challenges in its use in some experiments. Additionally, the high cost of N-(3-chloro-4-ethoxybenzyl)-3-(1H-imidazol-1-yl)propan-1-amine dihydrochloride may limit its use in some research settings.

Future Directions

There are several potential future directions for research on N-(3-chloro-4-ethoxybenzyl)-3-(1H-imidazol-1-yl)propan-1-amine dihydrochloride. One area of interest is the investigation of its potential use in the treatment of neurodegenerative disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to elucidate the molecular mechanisms underlying its therapeutic effects. Finally, the development of more efficient synthesis methods and the optimization of its pharmacokinetic properties may increase its potential clinical applications.

Synthesis Methods

The synthesis of N-(3-chloro-4-ethoxybenzyl)-3-(1H-imidazol-1-yl)propan-1-amine dihydrochloride involves a multi-step process, starting with the reaction of 3-chloro-4-ethoxybenzaldehyde with 1H-imidazole-1-carboxaldehyde to form the intermediate product. This intermediate is then reacted with 3-aminopropylamine to produce N-(3-chloro-4-ethoxybenzyl)-3-(1H-imidazol-1-yl)propan-1-amine dihydrochloride. The final product is obtained by purification through recrystallization and drying.

Scientific Research Applications

N-(3-chloro-4-ethoxybenzyl)-3-(1H-imidazol-1-yl)propan-1-amine dihydrochloride has been extensively studied for its potential therapeutic applications in various diseases, including hypertension, diabetes, and neurodegenerative disorders. It has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. N-(3-chloro-4-ethoxybenzyl)-3-(1H-imidazol-1-yl)propan-1-amine dihydrochloride has also been investigated for its potential use in the treatment of anxiety and depression.